ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate
Overview
Description
Ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate, commonly known as Iodopropynyl Butylcarbamate (IPBC) is an organic compound used as a preservative in a variety of products, including cosmetics, pharmaceuticals, and food products. IPBC is a white, odorless, crystalline solid that is soluble in water and alcohol. IPBC is used to prevent the growth of bacteria, fungi, and other microorganisms, and it is an effective preservative in a wide range of products.
Scientific Research Applications
Ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate is used in a variety of scientific research applications. It is used as a preservative in the culture of bacteria and fungi, and it has been used to study the effects of preservatives on microbial growth. ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate has also been used to study the effects of preservatives on the stability of proteins, and it has been used to study the effects of preservatives on the solubility of drugs.
Mechanism of Action
Ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate works by inhibiting the growth of microorganisms by disrupting the cell membrane. It is thought to act by binding to the cell membrane and disrupting the structure of the membrane, preventing the growth of microorganisms.
Biochemical and Physiological Effects
ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate has been found to be non-toxic and non-irritating when used in concentrations up to 0.1%. It has been found to be non-mutagenic and non-carcinogenic. In addition, ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate has been found to have no adverse effects on the liver, kidneys, or other organs.
Advantages and Limitations for Lab Experiments
Ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate has several advantages for use in lab experiments. It is an effective preservative, and it is non-toxic and non-irritating. Additionally, it is easy to synthesize and can be used in a wide range of experiments. The main limitation of ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate is that it is not effective against all microorganisms, and it may not be effective against certain species of bacteria or fungi.
Future Directions
The future of ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate is promising, as it has a wide range of applications in scientific research and industry. Future research could focus on improving the effectiveness of ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate against a wider range of microorganisms, as well as exploring its potential applications in other areas, such as food preservation and drug delivery. Additionally, further research could be conducted to explore the biochemical and physiological effects of ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate, as well as its potential toxicity and mutagenic effects. Finally, further research could be conducted to explore the potential for ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate to be used as a preservative in other products, such as cosmetics and pharmaceuticals.
Synthesis Methods
Ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate can be synthesized using a two-step process. The first step involves the reaction of 4-iodo-1H-pyrazol-1-yl-2-methylpropanoic acid with ethyl bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The second step involves the reaction of the resulting ethyl ester with butyl bromide in the presence of a base, such as potassium carbonate or sodium carbonate. The resulting product is ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate involves the reaction of 4-iodo-1H-pyrazole with ethyl 2-methylacetoacetate in the presence of a base to form the desired product.", "Starting Materials": [ "4-iodo-1H-pyrazole", "ethyl 2-methylacetoacetate", "Base (e.g. sodium ethoxide)" ], "Reaction": [ "Step 1: Dissolve 4-iodo-1H-pyrazole (1 equivalent) and ethyl 2-methylacetoacetate (1.2 equivalents) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium ethoxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with water and extract the product with an organic solvent (e.g. dichloromethane).", "Step 4: Purify the product by column chromatography or recrystallization to obtain ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate as a white solid." ] } | |
CAS RN |
1022151-49-0 |
Product Name |
ethyl 2-(4-iodo-1H-pyrazol-1-yl)-2-methylpropanoate |
Molecular Formula |
C9H13IN2O2 |
Molecular Weight |
308.1 |
Purity |
95 |
Origin of Product |
United States |
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